N-(3-chloro-2-methylphenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanamide
• InChI: InChI=1S/C20H22ClN5O2/c1-11-10-19(28)24-20(22-11)26-14(4)15(13(3)25-26)8-9-18(27)23-17-7-5-6-16(21)12(17)2/h5-7,10H,8-9H2,1-4H3,(H,23,27)(H,22,24,28)
• InChI Key: NBONLQVLANBPRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NC3=C(C(=CC=C3)Cl)C)C
• Molecular Formula: C20H22ClN5O2
• Molecular Weight: 399.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C20H22ClN5O2 and its molecular weight is 399.88. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The chemical compound of interest is involved in the synthesis of various heterocyclic compounds, which are crucial in the field of medicinal chemistry and drug development. For example, cyclization reactions involving cyanamides with methyl anthranilates and 2-aminophenyl ketones have led to the creation of dihydroquinazolinones, aminoquinazolines, and hexahydropyrazinopyrimidinediones. These reactions underscore the compound's role in synthesizing structurally diverse molecules with potential biological activities (Shikhaliev et al., 2008).

Anticancer and Anti-inflammatory Agents

Pyrazolopyrimidine derivatives synthesized from the compound have shown promise as anticancer and anti-inflammatory agents. A study demonstrated the synthesis of novel pyrazolopyrimidines that were evaluated for their cytotoxic effects against cancer cell lines and their ability to inhibit 5-lipoxygenase, highlighting the compound's application in developing therapeutic agents (Rahmouni et al., 2016).

Insecticidal and Antibacterial Potential

Microwave-assisted cyclocondensation has been used to synthesize pyrimidine-linked pyrazole heterocyclics, demonstrating the compound's utility in creating insecticidal and antibacterial agents. This approach not only expedites the synthesis process but also contributes to the development of compounds with significant biological activities (Deohate & Palaspagar, 2020).

Antidepressant Potential

The exploration of pyrazole derivatives has also extended to the investigation of their potential as antidepressants. A study on N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine derivatives identified compounds with significant antidepressant activity, showcasing the broader implications of this chemical framework in mental health treatment (Bailey et al., 1985).

Structural Diversity in Compound Libraries

The compound has been instrumental in generating structurally diverse libraries through alkylation and ring closure reactions. This highlights its versatility in synthesizing a wide range of compounds, potentially leading to the discovery of new therapeutic agents (Roman, 2013).